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Compound of Interest

Compound Name: Alaptide

Cat. No.: B196029

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides essential, imnmediate safety
and logistical information for the proper disposal of Alaptide, a unique dipeptide with
regenerative properties. Adherence to these procedures is critical to building a culture of safety
and trust that extends beyond the product itself.

Alaptide, a spirocyclic dipeptide composed of L-alanine and cycloleucine, is recognized for its
stability and its ability to stimulate human cell proliferation without altering morphology.[1][2][3]
While not classified as a hazardous substance, its biological activity necessitates careful
handling and disposal to prevent unintended environmental release or exposure.

Key Data for Alaptide

A summary of Alaptide's relevant properties is provided below to inform safe handling and
disposal decisions.
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Property Value Reference

(S)-8-methyl-6,9-

Chemical Name diazaspiro[4.5]decan-7,10- [4]
dione

Molecular Formula CoH14N202 [3]

Molecular Weight 182.22 g/mol

CAS Number 90058-29-0

Appearance White crystalline compound

0.1104 g/100 mL (very poorly

Solubility in Water
soluble)

Stimulates human diploid cell

Biological Activit
g Y (LEP-19) proliferation

Stabilit Resistant to degradation by
abili
Y digestive enzymes

Experimental Protocols for Disposal

The following step-by-step protocols outline the recommended procedures for the safe disposal
of Alaptide from a laboratory setting. These protocols are based on general best practices for
non-hazardous, biologically active chemical waste.

1. Personal Protective Equipment (PPE): Before handling Alaptide waste, ensure appropriate
PPE is worn, including:

Safety goggles to protect from potential splashes.

Chemical-resistant nitrile gloves.

A standard laboratory coat.
2. Waste Segregation and Collection:

Solid Waste:
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o Collect all solid materials contaminated with Alaptide, such as unused or expired powder,
contaminated weigh boats, pipette tips, and gloves.

o Place these materials in a designated, leak-proof, and clearly labeled hazardous waste
container. The label should include "Hazardous Waste," the full chemical name "Alaptide,"
and the date.

o Do not mix with other chemical waste streams unless compatibility is confirmed by your
institution's Environmental Health and Safety (EHS) department.

e Liquid Waste:

o Collect all solutions containing Alaptide in a dedicated, sealed, and clearly labeled liquid
hazardous waste container.

o Due to its poor water solubility, do not dispose of Alaptide solutions down the drain.

o The container should be made of a material compatible with any solvents used to dissolve
the Alaptide.

o Empty Containers:

o Empty containers that held Alaptide should be triple-rinsed with a suitable solvent (e.g.,
70% ethanol or isopropanol).

o The rinsate from this cleaning process must be collected and disposed of as liquid
hazardous waste.

o After triple-rinsing, deface or remove the original label and dispose of the container
according to your institution's guidelines for non-hazardous laboratory glassware or
plastic.

3. Storage and Disposal:

o Store sealed waste containers in a designated and secure satellite accumulation area within
the laboratory, away from general traffic.
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o Contact your institution's EHS department or a licensed hazardous waste disposal service to
arrange for pickup and final disposal.

Visualizing the Disposal Workflow

To further clarify the proper disposal procedures, the following diagrams illustrate the decision-
making process and the experimental workflow.
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Caption: Decision tree for segregating Alaptide waste streams.
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Caption: Step-by-step workflow for Alaptide waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Research: Proper Disposal Procedures
for Alaptide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b196029#alaptide-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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